Cas no 2171865-37-3 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid
• CAS No: 2171865-37-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6395009
• PubChem ID: 165550846
• Update Time: 2025-07-24

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]phenyl}acetic acid
• 2171865-37-3
• EN300-1483010

• Inchi： 1S/C28H28N2O5/c1-18(27(33)30-20-12-10-19(11-13-20)16-26(31)32)14-15-29-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,18,25H,14-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： KGFXYCORAJFJEL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C=CC(CC(=O)O)=CC=1)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid

Comprehensive Overview of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid (CAS No. 2171865-37-3)

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid, with the CAS number 2171865-37-3, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a methylbutanamido linker and a phenylacetic acid moiety, makes it valuable for designing peptide-based therapeutics and bioconjugates.

In recent years, the demand for Fmoc-protected building blocks like 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid has surged due to advancements in peptide drugs and targeted drug delivery systems. Researchers frequently search for terms such as "Fmoc-amino acid applications", "CAS 2171865-37-3 solubility", and "peptide coupling reagents", reflecting the compound's relevance in modern drug discovery. Its compatibility with automated peptide synthesizers and resistance to racemization further enhances its appeal for high-throughput screening.

The compound's phenylacetic acid segment contributes to its stability and solubility in organic solvents, a feature often queried as "2171865-37-3 solvent compatibility". This property is crucial for reactions in non-aqueous media, aligning with trends toward green chemistry and reduced solvent waste. Additionally, its methylbutanamido spacer improves conformational flexibility, a sought-after trait in peptide-based cancer therapeutics and immune modulators—topics trending in PubMed and Google Scholar.

From a synthetic perspective, CAS 2171865-37-3 is often paired with HATU or DIC coupling reagents, as evidenced by searches for "Fmoc peptide synthesis protocols". Its role in constructing cyclic peptides and macrocyclic scaffolds also addresses the growing interest in oral bioavailability challenges—a frequent discussion point in pharmaceutical forums. The compound’s chromatographic purity (>95% by HPLC) ensures reproducibility, a key concern for regulatory submissions.

Beyond therapeutics, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidophenyl}acetic acid finds niche applications in material science, particularly in self-assembling peptides for nanotechnology. Queries like "Fmoc-peptide hydrogels" highlight its utility in designing biomimetic matrices for tissue engineering. This interdisciplinary potential underscores its versatility beyond traditional drug development.

In summary, CAS 2171865-37-3 exemplifies the convergence of peptide chemistry and innovative drug design. Its structural features address contemporary needs in precision medicine and biomaterials, while its synthetic accessibility aligns with industrial scalability. As peptide therapeutics gain FDA approvals, compounds like this will remain pivotal in bridging laboratory research and clinical applications.